75-24-1

Trimethylaluminum

In Stock

• CAS RN:
• 75-24-1

• Formula:
• C3H9Al

• InChI:
• InChI=1S/3CH3.Al/h3*1H3;

• InChIKey:
• JLTRXTDYQLMHGR-UHFFFAOYSA-N

• Trimethylaluminum is a useful research compound. Its molecular formula is C3H9Al and its molecular weight is 72.09 g/mol. The purity is usually 95%.

2-amino-4-(4-ethylphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• CAS RN:
• 5275-24-1

• Formula:
• C20H22N2O2

• InChI:
• InChI=1S/C20H22N2O2/c1-4-12-5-7-13(8-6-12)17-14(11-21)19(22)24-16-10-20(2,3)9-15(23)18(16)17/h5-8,17H,4,9-10,22H2,1-3H3

• InChIKey:
• UXAPDTRWWQUYMR-UHFFFAOYSA-N

• 2-amino-4-(4-ethylphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a useful research compound. Its molecular formula is C20H22N2O2 and its molecular weight is 322.4 g/mol. The purity is usually 95%.

3-Chloropropionamide

In Stock

• CAS RN:
• 5875-24-1

• Formula:
• C3H6ClNO

• InChI:
• InChI=1S/C3H6ClNO/c4-2-1-3(5)6/h1-2H2,(H2,5,6)

• InChIKey:
• JQDXZJYAUSVHDH-UHFFFAOYSA-N

• 3-Chloropropionamide, also known as 3-Chloropropionamide, is a useful research compound. Its molecular formula is C3H6ClNO and its molecular weight is 107.54 g/mol. The purity is usually 95%.

3-[3-Methoxy-4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid

In Stock

• CAS RN:
• 115375-24-1

• Formula:
• C13H14O4

• InChI:
• InChI=1S/C13H14O4/c1-3-8-17-11-6-4-10(5-7-13(14)15)9-12(11)16-2/h3-7,9H,1,8H2,2H3,(H,14,15)/b7-5+

• InChIKey:
• XCJIINFOALCIPH-FNORWQNLSA-N

• 3-[3-Methoxy-4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid is a useful research compound. Its molecular formula is C13H14O4 and its molecular weight is 234.251. The purity is usually 95%.

1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-1H-pyrrole

In Stock

• CAS RN:
• 259175-24-1

• Formula:
• C11H6Cl2F3N

• InChI:
• InChI=1S/C11H6Cl2F3N/c12-8-5-7(11(14,15)16)6-9(13)10(8)17-3-1-2-4-17/h1-6H

• InChIKey:
• DQNDNYMRQWSEJV-UHFFFAOYSA-N

• 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-1H-pyrrole is a useful research compound. Its molecular formula is C11H6Cl2F3N and its molecular weight is 280.07. The purity is usually 95%.

2-Phenyl-2,7-diaza-spiro[4.4]nonane

Usually In Stock

• CAS RN:
• 885275-24-1

• Formula:
• C13H18N2

• InChI:
• InChI=1S/C13H18N2/c1-2-4-12(5-3-1)15-9-7-13(11-15)6-8-14-10-13/h1-5,14H,6-11H2

• InChIKey:
• QPHJQCAPTXSDDP-UHFFFAOYSA-N

• 2-Phenyl-2,7-diaza-spiro[4.4]nonane is a useful research compound. Its molecular formula is C13H18N2 and its molecular weight is 202.30 g/mol. The purity is usually 95%.

N-(1H-benzo[d]imidazol-2-yl)-3-nitrobenzamide

In Stock

• CAS RN:
• 301675-24-1

• Formula:
• C14H10N4O3

• InChI:
• InChI=1S/C14H10N4O3/c19-13(9-4-3-5-10(8-9)18(20)21)17-14-15-11-6-1-2-7-12(11)16-14/h1-8H,(H2,15,16,17,19)

• InChIKey:
• QPKROMNIEAEFQA-UHFFFAOYSA-N

• N-(1H-benzo[d]imidazol-2-yl)-3-nitrobenzamide is a useful research compound. Its molecular formula is C14H10N4O3 and its molecular weight is 282.259. The purity is usually 95%.

(2E)-N-(4-bromophenyl)-2-cyano-3-(5-methylfuran-2-yl)prop-2-enamide

In Stock

• CAS RN:
• 327075-24-1

• Formula:
• C15H11BrN2O2

• InChI:
• InChI=1S/C15H11BrN2O2/c1-10-2-7-14(20-10)8-11(9-17)15(19)18-13-5-3-12(16)4-6-13/h2-8H,1H3,(H,18,19)/b11-8+

• InChIKey:
• DRFGDFGNXLVREU-DHZHZOJOSA-N

• (2E)-N-(4-bromophenyl)-2-cyano-3-(5-methylfuran-2-yl)prop-2-enamide is a useful research compound. Its molecular formula is C15H11BrN2O2 and its molecular weight is 331.169. The purity is usually 95%.

[4-[(E)-2-cyano-3-(2-fluoroanilino)-3-oxoprop-1-enyl]-2-ethoxyphenyl] naphthalene-1-carboxylate

Usually In Stock

• CAS RN:
• 380475-24-1

• Formula:
• C29H21FN2O4

• InChI:
• InChI=1S/C29H21FN2O4/c1-2-35-27-17-19(16-21(18-31)28(33)32-25-13-6-5-12-24(25)30)14-15-26(27)36-29(34)23-11-7-9-20-8-3-4-10-22(20)23/h3-17H,2H2,1H3,(H,32,33)/b21-16+

• InChIKey:
• ZDUYBAISHSNIQL-UHFFFAOYSA-N

• [4-[(E)-2-cyano-3-(2-fluoroanilino)-3-oxoprop-1-enyl]-2-ethoxyphenyl] naphthalene-1-carboxylate is a useful research compound. Its molecular formula is C29H21FN2O4 and its molecular weight is 480.495. The purity is usually 95%.

N4-[(furan-2-yl)methyl]-N2-methylquinazoline-2,4-diamine

In Stock

• CAS RN:
• 681475-24-1

• Formula:
• C14H14N4O

• InChI:
• InChI=1S/C14H14N4O/c1-15-14-17-12-7-3-2-6-11(12)13(18-14)16-9-10-5-4-8-19-10/h2-8H,9H2,1H3,(H2,15,16,17,18)

• InChIKey:
• DTYQWIBCJBJSLO-UHFFFAOYSA-N

• N4-[(furan-2-yl)methyl]-N2-methylquinazoline-2,4-diamine is a useful research compound. Its molecular formula is C14H14N4O and its molecular weight is 254.293. The purity is usually 95%.

N-(N-phenethylcarbamimidoyl)naphthalene-2-sulfonamide

In Stock

• CAS RN:
• 869075-24-1

• Formula:
• C19H19N3O2S

• InChI:
• InChI=1S/C19H19N3O2S/c20-19(21-13-12-15-6-2-1-3-7-15)22-25(23,24)18-11-10-16-8-4-5-9-17(16)14-18/h1-11,14H,12-13H2,(H3,20,21,22)

• InChIKey:
• OGDYXGCPACJOPR-UHFFFAOYSA-N

• N-(N-phenethylcarbamimidoyl)naphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C19H19N3O2S and its molecular weight is 353.44. The purity is usually 95%.

4-Methoxy-7-nitro-indoline

In Stock

• CAS RN:
• 872975-24-1

• Formula:
• C9H10N2O3

• InChI:
• InChI=1S/C9H10N2O3/c1-14-8-3-2-7(11(12)13)9-6(8)4-5-10-9/h2-3,10H,4-5H2,1H3

• InChIKey:
• OJGYAUWOAQHIQD-UHFFFAOYSA-N

• 4-Methoxy-7-nitro-indoline is a useful research compound. Its molecular formula is C9H10N2O3 and its molecular weight is 194.19 g/mol. The purity is usually 95%.

N-[2-(furan-2-yl)ethyl]-N'-(2-methoxyphenyl)oxamide

In Stock

• CAS RN:
• 898375-24-1

• Formula:
• C15H16N2O4

• InChI:
• InChI=1S/C15H16N2O4/c1-20-13-7-3-2-6-12(13)17-15(19)14(18)16-9-8-11-5-4-10-21-11/h2-7,10H,8-9H2,1H3,(H,16,18)(H,17,19)

• InChIKey:
• VYKNXMXUXMYRBG-UHFFFAOYSA-N

• N-[2-(furan-2-yl)ethyl]-N'-(2-methoxyphenyl)oxamide is a useful research compound. Its molecular formula is C15H16N2O4 and its molecular weight is 288.303. The purity is usually 95%.

(E)-4-Oxo-4-(3-{[(tetrahydro-2-furanylmethyl)-amino]carbonyl}anilino)-2-butenoic acid

In Stock

• CAS RN:
• 940475-24-1

• Formula:
• C16H18N2O5

• InChI:
• InChI=1S/C16H18N2O5/c19-14(6-7-15(20)21)18-12-4-1-3-11(9-12)16(22)17-10-13-5-2-8-23-13/h1,3-4,6-7,9,13H,2,5,8,10H2,(H,17,22)(H,18,19)(H,20,21)/b7-6+

• InChIKey:
• DAFSCTZJTKKQFA-VOTSOKGWSA-N

• (E)-4-Oxo-4-(3-{[(tetrahydro-2-furanylmethyl)-amino]carbonyl}anilino)-2-butenoic acid is a useful research compound. Its molecular formula is C16H18N2O5 and its molecular weight is 318.329. The purity is usually 95%.

methyl 5-[(dimethylamino)sulfonyl]-2-methoxybenzoate

In Stock

• CAS RN:
• 115175-24-1

• Formula:
• C11H15NO5S

• InChI:
• InChI=1S/C11H15NO5S/c1-12(2)18(14,15)8-5-6-10(16-3)9(7-8)11(13)17-4/h5-7H,1-4H3

• InChIKey:
• SESUIUKYDPVSKI-UHFFFAOYSA-N

• Methyl 5-[(dimethylamino)sulfonyl]-2-methoxybenzoate is a useful research compound. Its molecular formula is C11H15NO5S and its molecular weight is 273.31 g/mol. The purity is usually 95%.

Cyclohexyl 2-(pyrrolidinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898775-24-1

• Formula:
• C18H25NO

• InChI:
• InChI=1S/C18H25NO/c20-18(15-8-2-1-3-9-15)17-11-5-4-10-16(17)14-19-12-6-7-13-19/h4-5,10-11,15H,1-3,6-9,12-14H2

• InChIKey:
• OOOGWHRYZIEDKE-UHFFFAOYSA-N

• Cyclohexyl 2-(pyrrolidinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C18H25NO and its molecular weight is 271.4 g/mol. The purity is usually 95%.

(2-Methylphenyl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone

Usually In Stock

• CAS RN:
• 2379975-24-1

• Formula:
• C20H21NO

• InChI:
• InChI=1S/C20H21NO/c1-15-7-5-6-10-18(15)19(22)21-13-20(14-21)11-17(12-20)16-8-3-2-4-9-16/h2-10,17H,11-14H2,1H3

• InChIKey:
• HPMWJZKWWYQOOW-UHFFFAOYSA-N

• (2-Methylphenyl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone is a useful research compound. Its molecular formula is C20H21NO and its molecular weight is 291.394. The purity is usually 95%.